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Compound of Interest

Compound Name: Fasiglifam hemihydrate

Cat. No.: B595586 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Fasiglifam hemihydrate, a selective G-protein-coupled receptor 40 (GPR40) agonist.

Although previously investigated for the treatment of type 2 diabetes, its development was

halted due to concerns about drug-induced liver injury.[1][2][3] Researchers, scientists, and

drug development professionals handling this compound must adhere to strict safety and

disposal protocols to minimize health risks and environmental impact.

Quantitative Data Summary
The following table summarizes key quantitative and qualitative information for Fasiglifam
hemihydrate.
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Property Value Source

IUPAC Name

(S)-2-(6-((2',6'-dimethyl-4'-(3-

(methylsulfonyl)propoxy)-[1,1'-

biphenyl]-3-yl)methoxy)-2,3-

dihydrobenzofuran-3-yl)acetic

acid

MedKoo Biosciences[4]

Synonyms TAK-875, TAK875 MedKoo Biosciences[4]

CAS Number 1374598-80-7 (hemihydrate) MedKoo Biosciences[4]

Molecular Formula C29H32O7S PubChem[5]

Molecular Weight 524.6 g/mol PubChem[5]

Primary Hazards

Not classified as hazardous

under GHS. However, it is a

biologically active molecule

with known potential for drug-

induced liver injury.

PubChem[5]

Storage

Short term (days to weeks) at

0 - 4 °C. Long term (months to

years) at -20 °C. Should be

stored in a dry, dark place.

MedKoo Biosciences[4]

Experimental Protocols: Proper Disposal of
Fasiglifam Hemihydrate
The following step-by-step procedure outlines the recommended protocol for the safe disposal

of Fasiglifam hemihydrate in a laboratory setting. This procedure is based on general best

practices for the disposal of research chemicals and should be performed in accordance with

your institution's Environmental Health and Safety (EHS) guidelines.

1. Hazard Assessment:

Before handling, review all available safety information, including the potential for liver

toxicity.[1][2][3][6]
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Treat Fasiglifam hemihydrate as a potentially hazardous compound due to its biological

activity, even if not classified as hazardous under the Globally Harmonized System (GHS).[5]

2. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

nitrile gloves.

3. Segregation of Waste:

Solid Waste:

Unused or expired Fasiglifam hemihydrate powder should be disposed of in its original

container if possible.

If the original container is not available, transfer the powder to a clearly labeled, sealed

container. The label should include the chemical name ("Fasiglifam hemihydrate"), the

approximate amount, and the date.

Contaminated materials such as weighing paper, pipette tips, and gloves should be

collected in a designated, sealed plastic bag or container labeled "Hazardous Chemical

Waste" and "Fasiglifam hemihydrate contaminated debris."

Liquid Waste:

Solutions containing Fasiglifam hemihydrate should be collected in a designated,

sealed, and clearly labeled waste container. The label should indicate the chemical name,

concentration, solvent, and the words "Hazardous Chemical Waste."

Do not mix Fasiglifam hemihydrate waste with other chemical waste streams unless

compatibility has been confirmed.

4. Storage of Chemical Waste:

Store all waste containers in a designated and secure satellite accumulation area within the

laboratory.
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Ensure that the storage area is away from general laboratory traffic and incompatible

materials.

5. Disposal Procedure:

Do not dispose of Fasiglifam hemihydrate down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the chemical waste.

Follow all instructions provided by the EHS department for packaging and labeling the waste

for transport.

6. Decontamination:

After handling and preparing the waste for disposal, thoroughly decontaminate all surfaces

and equipment that may have come into contact with Fasiglifam hemihydrate using an

appropriate laboratory disinfectant or cleaning agent.

Wash hands thoroughly with soap and water.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of Fasiglifam
hemihydrate.
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Caption: Disposal workflow for Fasiglifam hemihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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